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Compound of Interest

Compound Name: Nicardipine Related Compound 2

CAS No.: 64603-72-1

Cat. No.: B1242217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nicardipine, a dihydropyridine calcium channel blocker, is a cornerstone in the management of

hypertension and angina.[1] Its therapeutic efficacy is intrinsically linked to its purity. The

presence of impurities, arising from synthesis, degradation, or storage, can impact the safety

and effectiveness of the final drug product.[2] This guide provides a comprehensive review of a

key impurity, Nicardipine Related Compound 2, also identified as Nicardipine Dehydro

Carboxylic Acid Impurity.

This document will delve into the chemical and physical properties of this compound, explore

its formation pathways, detail analytical methodologies for its detection and quantification, and

discuss its potential pharmacological and toxicological significance. A clear distinction will also

be made between Nicardipine Related Compound 2 and another impurity, designated as

Nicardipine Impurity 2, to prevent ambiguity in research and quality control.

Chemical and Physical Properties
Nicardipine Related Compound 2 is chemically known as 2,6-Dimethyl-4-(3-

nitrophenyl)pyridine-3,5-dicarboxylic Acid Monomethyl Ester. It is a pyridine derivative, which

distinguishes it from the dihydropyridine structure of the active pharmaceutical ingredient,

nicardipine.
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Property Value Source

CAS Number 64603-72-1 [3]

Molecular Formula C₁₆H₁₄N₂O₆ [3]

Molecular Weight 330.29 g/mol [3]

IUPAC Name

5-(methoxycarbonyl)-2,6-

dimethyl-4-(3-

nitrophenyl)pyridine-3-

carboxylic acid

[3]

Synonyms

Nicardipine Dehydro

Carboxylic Acid Impurity,

Nicardipine Pyridine Monoacid

Impurity

[3]

Melting Point 196-198 °C [1]

Boiling Point 475.2±45.0 °C (Predicted) [1]

Density 1.360±0.06 g/cm³ (Predicted) [1]

Synthesis and Formation
Nicardipine Related Compound 2 is primarily formed through the oxidation of a key

intermediate in the synthesis of nicardipine. The synthesis of nicardipine often involves the

Hantzsch dihydropyridine synthesis, which produces a dihydropyridine ring structure.[4][5] This

dihydropyridine ring is susceptible to oxidation, leading to the formation of the more stable

aromatic pyridine ring found in Nicardipine Related Compound 2.

This oxidation can occur during the synthesis of nicardipine if oxidizing agents are present or if

the reaction conditions are not carefully controlled. It can also be a degradation product,

forming over time with exposure to light, heat, or oxidative stress.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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